Cas no 1428370-95-9 (2-cyclopentyl-1-[4-(pyridin-2-yloxy)piperidin-1-yl]ethan-1-one)

• Product Name: 2-cyclopentyl-1-[4-(pyridin-2-yloxy)piperidin-1-yl]ethan-1-one
• CAS No: 1428370-95-9
• MF: C₁₇H₂₄N₂O₂
• MW: 288.384664535522
• CID: 5402743
• Update Time: 2025-11-06

2-cyclopentyl-1-[4-(pyridin-2-yloxy)piperidin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopentyl-1-[4-(2-pyridinyloxy)-1-piperidinyl]ethanone
• 2-cyclopentyl-1-[4-(pyridin-2-yloxy)piperidin-1-yl]ethan-1-one

• Inchi： 1S/C17H24N2O2/c20-17(13-14-5-1-2-6-14)19-11-8-15(9-12-19)21-16-7-3-4-10-18-16/h3-4,7,10,14-15H,1-2,5-6,8-9,11-13H2
• InChI Key： KEWMELWSRXRAPV-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(OC2=NC=CC=C2)CC1)CC1CCCC1

Experimental Properties

• Density: 1.125±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 452.5±35.0 °C(Predicted)
• pka: 3.82±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 2-cyclopentyl-1-[4-(pyridin-2-yloxy)piperidin-1-yl]ethan-1-one

Comprehensive Overview of 2-cyclopentyl-1-[4-(pyridin-2-yloxy)piperidin-1-yl]ethan-1-one (CAS No. 1428370-95-9)

2-cyclopentyl-1-[4-(pyridin-2-yloxy)piperidin-1-yl]ethan-1-one (CAS No. 1428370-95-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a unique structure combining a cyclopentyl group, a piperidine ring, and a pyridine moiety, making it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or G protein-coupled receptor (GPCR) modulator, which are hot topics in modern medicinal chemistry.

The molecular formula of 2-cyclopentyl-1-[4-(pyridin-2-yloxy)piperidin-1-yl]ethan-1-one is C17H22N2O2, with a molecular weight of 286.37 g/mol. Its structural complexity offers opportunities for structure-activity relationship (SAR) studies, a key focus area for researchers optimizing drug candidates. The presence of both hydrogen bond acceptors and lipophilic regions in its architecture makes it particularly interesting for addressing challenges in drug permeability and target engagement – two critical factors in current pharmaceutical development.

In recent years, the scientific community has shown growing interest in piperidine derivatives like 2-cyclopentyl-1-[4-(pyridin-2-yloxy)piperidin-1-yl]ethan-1-one due to their prevalence in FDA-approved drugs. Approximately 20% of all small-molecule pharmaceuticals contain a piperidine ring, highlighting the importance of this structural motif. The compound's pyridinyloxy substitution pattern is particularly noteworthy as it may influence both the pharmacokinetic properties and target binding affinity of potential drug candidates derived from this scaffold.

From a synthetic chemistry perspective, 2-cyclopentyl-1-[4-(pyridin-2-yloxy)piperidin-1-yl]ethan-1-one presents interesting challenges and opportunities. The construction of its N-alkylated piperidine core requires careful consideration of protecting group strategies and selective functionalization. Current trends in green chemistry have prompted researchers to explore more sustainable routes for synthesizing such complex molecules, with emphasis on atom economy and catalytic methods.

The compound's potential biological activities make it relevant to several trending research areas. Its structural features suggest possible applications in central nervous system (CNS) drug discovery, particularly given the importance of piperidine-containing compounds in neurology and psychiatry. Additionally, the pyridine moiety may confer metal-chelating properties, which could be exploited in developing enzyme inhibitors or therapeutic metal complexes – a growing field in medicinal inorganic chemistry.

Analytical characterization of 2-cyclopentyl-1-[4-(pyridin-2-yloxy)piperidin-1-yl]ethan-1-one typically involves advanced techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography. These methods are crucial for confirming the compound's structure and purity, especially given the current emphasis on data integrity and reproducibility in chemical research. The compound's physicochemical properties, including its logP value and aqueous solubility, are important parameters being studied to assess its drug-likeness.

In the context of intellectual property and pharmaceutical innovation, compounds like 2-cyclopentyl-1-[4-(pyridin-2-yloxy)piperidin-1-yl]ethan-1-one often serve as valuable starting points for patentable drug candidates. The pharmaceutical industry continues to invest heavily in heterocyclic compounds, with particular focus on nitrogen-containing scaffolds that show promise in addressing unmet medical needs. This compound's unique combination of cyclic aliphatic and aromatic systems makes it especially interesting for lead optimization programs.

From a commercial perspective, 2-cyclopentyl-1-[4-(pyridin-2-yloxy)piperidin-1-yl]ethan-1-one is primarily available as a research chemical for pharmaceutical development and academic studies. Suppliers typically offer it in various quantities with strict quality control measures to ensure consistency for research purposes. The compound's market availability reflects the growing demand for specialty intermediates in drug discovery, particularly those with potential applications in personalized medicine and targeted therapies.

Future research directions for 2-cyclopentyl-1-[4-(pyridin-2-yloxy)piperidin-1-yl]ethan-1-one may include exploration of its biological activity profiles through high-throughput screening, investigation of its metabolic stability, and development of novel synthetic methodologies for its preparation. As the pharmaceutical industry continues to emphasize rational drug design and computational chemistry approaches, this compound's unique structural features make it an interesting subject for molecular modeling and virtual screening studies.

In conclusion, 2-cyclopentyl-1-[4-(pyridin-2-yloxy)piperidin-1-yl]ethan-1-one (CAS No. 1428370-95-9) represents a fascinating example of modern medicinal chemistry with significant potential for pharmaceutical applications. Its complex structure and versatile reactivity profile continue to attract attention from researchers working at the intersection of organic synthesis, drug discovery, and chemical biology. As scientific understanding of structure-property relationships advances, this compound may serve as a valuable tool for developing new therapeutic agents addressing various disease areas.